molecular formula C18H21NO2 B8558492 1-(Diphenylmethyl)-3-(2-hydroxyethyl)azetidin-3-ol

1-(Diphenylmethyl)-3-(2-hydroxyethyl)azetidin-3-ol

Cat. No.: B8558492
M. Wt: 283.4 g/mol
InChI Key: GLRDXHBOJOQLHE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(Diphenylmethyl)-3-(2-hydroxyethyl)azetidin-3-ol is a useful research compound. Its molecular formula is C18H21NO2 and its molecular weight is 283.4 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C18H21NO2

Molecular Weight

283.4 g/mol

IUPAC Name

1-benzhydryl-3-(2-hydroxyethyl)azetidin-3-ol

InChI

InChI=1S/C18H21NO2/c20-12-11-18(21)13-19(14-18)17(15-7-3-1-4-8-15)16-9-5-2-6-10-16/h1-10,17,20-21H,11-14H2

InChI Key

GLRDXHBOJOQLHE-UHFFFAOYSA-N

Canonical SMILES

C1C(CN1C(C2=CC=CC=C2)C3=CC=CC=C3)(CCO)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1,1-dimethylethyl [1-(diphenylmethyl)-3-hydroxyazetidin-3-yl]acetate (333 mg, 0.94 mmol) in THF (3 mL) at 0° C. was added lithium aluminum hydride (940 μL of a 1.0 M solution in THF, 0.94 mmol). The mixture was stirred for 3 h 20 min while warming to rt. Water (36 μL) was added carefully to the solution, followed by 15% sodium hydroxide (36 μL) and more water (108 μL). The resulting precipitate was removed by filtration through celite, and the filtrate was concentrated to dryness yielding 1-(diphenylmethyl)-3-(2-hydroxyethyl)azetidin-3-ol (228 mg, 0.80 mmol, 85% yield) as a colorless syrup. 1H NMR (400 MHz, CDCl3): δ 7.38 (m, 4H), 7.26 (m, 4H), 7.19 (m, 2H), 4.37 (s, 1H), 3.92 (m, 2H), 3.32 (m, 2H), 2.96 (m, 2H), 2.07 (m, 2H).
Name
1,1-dimethylethyl [1-(diphenylmethyl)-3-hydroxyazetidin-3-yl]acetate
Quantity
333 mg
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
3 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
Quantity
36 μL
Type
reactant
Reaction Step Two
Quantity
36 μL
Type
reactant
Reaction Step Three
Name
Quantity
108 μL
Type
reactant
Reaction Step Four

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